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Compound of Interest

Compound Name: PQM130

Cat. No.: B10831179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PQM130 is a feruloyl-donepezil hybrid compound investigated for its neuroprotective and anti-

inflammatory properties, making it a compound of interest in Alzheimer's disease research.[1]

Accurate and consistent preparation of PQM130 stock solutions is fundamental for obtaining

reliable and reproducible results in various in vitro assays. This document provides detailed

application notes and protocols for the preparation, storage, and handling of PQM130 stock

solutions.

Data Presentation
Quantitative data for PQM130 is summarized in the table below for easy reference.
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Property Value Source

Chemical Formula C₂₃H₂₇NO₄ [1]

Molecular Weight 381.46 g/mol [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Powder Storage -20°C for up to 2 years [1]

Stock Solution Storage
-80°C for up to 6 months; 4°C

for up to 2 weeks
[1]

Experimental Protocols
Materials

PQM130 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile, low-retention pipette tips

Analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM PQM130 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PQM130 in DMSO, a

common starting concentration for many in vitro studies.

Equilibration: Allow the vial of PQM130 powder to equilibrate to room temperature before

opening to prevent moisture condensation.
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Weighing: Accurately weigh 3.81 mg of PQM130 powder using an analytical balance. To do

this, first, place a sterile microcentrifuge tube on the balance and tare it. Then, carefully add

the PQM130 powder to the tube until the desired weight is reached.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

PQM130 powder.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved,

resulting in a clear solution. Visually inspect the solution against a light source to ensure no

undissolved particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge tubes. Amber tubes are

recommended to protect the compound from light.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for

short-term use (up to 2 weeks).[1]

Protocol 2: Preparation of a 1 µM Working Solution
This protocol provides an example of how to prepare a 1 µM working solution from the 10 mM

stock solution for use in a typical cell-based assay. In vitro neuroprotection assays often utilize

PQM130 in concentrations ranging from 0.01 to 10 µM.

Thawing: Thaw a single aliquot of the 10 mM PQM130 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, perform a serial

dilution. For example, prepare a 100 µM intermediate solution by adding 2 µL of the 10 mM

stock solution to 198 µL of cell culture medium. Mix well by gentle pipetting.

Final Dilution: To prepare the 1 µM working solution, add 10 µL of the 100 µM intermediate

solution to 990 µL of cell culture medium. The final volume of the working solution will be 1

mL.

Vehicle Control: It is crucial to prepare a vehicle control containing the same final

concentration of DMSO as the working solution (in this example, 0.01%) to account for any

effects of the solvent on the cells.
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Immediate Use: Use the freshly prepared working solution immediately in your assay for

optimal results.

Mandatory Visualizations
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Workflow for Preparing PQM130 Stock and Working Solutions
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Caption: Workflow for PQM130 solution preparation.
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Simplified Proposed Signaling Pathway for PQM130 Neuroprotection
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Caption: PQM130's proposed neuroprotective pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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